Cas no 1696813-74-7 (1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene-11-carboxamide)

• Product Name: 1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene-11-carboxamide
• CAS No: 1696813-74-7
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 6142701
• PubChem ID: 136709793
• Update Time: 2025-07-19

1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene-11-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene-11-carboxamide
• 1696813-74-7
• 1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene-11-carboxamide
• EN300-1118068

• Inchi： 1S/C10H14N4O/c11-10(15)7-4-9-12-5-6-2-1-3-8(6)14(9)13-7/h4,6,8,12H,1-3,5H2,(H2,11,15)
• InChI Key： JKGUYHBBDLSTHG-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2NCC3CCCC3N2N=1)N

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene-11-carboxamide

Comprehensive Overview of 1,8,12-Triazatricyclo[7.3.0.0²,⁶]dodeca-9,11-diene-11-carboxamide (CAS No. 1696813-74-7)

The compound 1,8,12-triazatricyclo[7.3.0.0²,⁶]dodeca-9,11-diene-11-carboxamide (CAS No. 1696813-74-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its intricate tricyclic framework, featuring fused nitrogen-containing rings, positions it as a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in neurological and inflammatory pathways. Researchers are increasingly exploring its potential as a scaffold for novel therapeutics, driven by its ability to modulate biological interactions with high specificity.

In recent years, the demand for nitrogen-rich heterocycles like 1,8,12-triazatricyclo[7.3.0.0²,⁶]dodeca-9,11-diene-11-carboxamide has surged due to their versatility in medicinal chemistry. This compound’s carboxamide moiety enhances its solubility and binding affinity, making it a focal point for studies on kinase inhibitors and GPCR modulators. Notably, its CAS No. 1696813-74-7 is frequently cited in patent literature, underscoring its commercial and academic relevance. With the rise of AI-driven drug design, computational models have identified this scaffold as a high-priority target for virtual screening campaigns.

The synthesis of 1,8,12-triazatricyclo[7.3.0.0²,⁶]dodeca-9,11-diene-11-carboxamide involves multi-step organic transformations, often leveraging catalytic cyclization techniques to construct its complex ring system. Innovations in green chemistry have further optimized its production, reducing waste and improving yields—a critical consideration for sustainable pharmaceutical manufacturing. Analysts highlight its potential in addressing drug-resistant infections, a pressing global health challenge, owing to its hypothesized mechanism of action against microbial targets.

Beyond therapeutics, CAS No. 1696813-74-7 has applications in advanced material science. Its rigid, polycyclic structure contributes to thermal stability, making it a candidate for high-performance polymers and electronic coatings. Researchers are also investigating its utility in catalysis, where its nitrogen atoms may serve as ligands for metal complexes. These interdisciplinary applications align with trends in convergent innovation, where molecular entities bridge gaps between industries.

For those searching "1,8,12-triazatricyclo[7.3.0.0²,⁶]dodeca-9,11-diene-11-carboxamide supplier" or "CAS 1696813-74-7 price," it’s essential to note that availability is often limited to specialized chemical vendors due to its niche research status. However, growing interest in precision medicine and bioconjugation techniques may drive broader commercialization. Regulatory compliance, including REACH and GMP standards, remains a priority for manufacturers to ensure safety and reproducibility.

In summary, 1,8,12-triazatricyclo[7.3.0.0²,⁶]dodeca-9,11-diene-11-carboxamide exemplifies the intersection of cutting-edge chemistry and applied science. Its dual role in drug development and material engineering underscores its value in addressing contemporary scientific challenges. As high-throughput screening and computational modeling advance, this compound’s profile is poised to expand, offering new avenues for innovation.